Cas no 110168-50-8 (Propanoic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester
• CAS No: 110168-50-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1191800
• PubChem ID: 11400920
• Update Time: 2025-04-20

Propanoic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-3-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-methyl-3-oxopropanoate
• DTXSID50464653
• 110168-50-8
• SCHEMBL4667714

• Inchi： 1S/C8H14O3/c1-6(5-9)7(10)11-8(2,3)4/h5-6H,1-4H3
• InChI Key： ROEQYBALNIBAMD-UHFFFAOYSA-N
• SMILES： O(C(C(C=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37